Cas no 307496-31-7 (3-Bromobenzylzinc bromide, 0.50 M in THF)

• Product Name: 3-Bromobenzylzinc bromide, 0.50 M in THF
• CAS No: 307496-31-7
• MF: C₇H₆Br₂Zn
• MW: 315.339537143707
• MDL: MFCD01311434
• CID: 300379
• PubChem ID: 24722602
• Update Time: 2025-06-08

3-Bromobenzylzinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo[(3-bromophenyl)methyl]-
• 3-Bromobenzylzinc bromide
• 3-bromobenzylzinc bromide solution
• 3-BroMobenzylzinc broMide,0.5M in THF,packaged under Argon in resealable CheMSeal^t bottles
• MFCD01311434
• 3-Bromobenzylzinc bromide 0.5 M in Tetrahydrofuran
• 1-bromo-3-methanidylbenzene;bromozinc(1+)
• 3-Bromobenzylzinc bromide, 0.5M in THF, packaged under Argon in resealable ChemSeal bottles
• 3-Bromobenzylzinc bromide, 0.50 M in THF
• 307496-31-7
• AKOS016017987
• Zinc, bromo[(3-bromophenyl)methyl]-
• BROMO[(3-BROMOPHENYL)METHYL]ZINC

• MDL： MFCD01311434
• Inchi： 1S/C7H6Br.BrH.Zn/c1-6-3-2-4-7(8)5-6;;/h2-5H,1H2;1H;/q-1;;+2/p-1
• InChI Key： FBSUMSXZNCNBLE-UHFFFAOYSA-M
• SMILES： BrC1=CC=CC(=C1)[CH2-].Br[Zn+]

Computed Properties

• Exact Mass: 311.81300
• Monoisotopic Mass: 311.81277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 78
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.027 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: 1 °F
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 3.60790
• Solubility: Not determined
• Sensitiveness: Air Sensitive

3-Bromobenzylzinc bromide, 0.50 M in THF Security Information

• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：1
• Hazard Category Code： 14-19-22-36/38
• Safety Instruction： S16; S26; S33; S36
• Hazardous Material Identification：
• HazardClass：4.3
• Risk Phrases：R14; R19; R22; R36/38

Additional information on 3-Bromobenzylzinc bromide, 0.50 M in THF

Recent Advances in the Application of 3-Bromobenzylzinc Bromide (0.50 M in THF) and Compound 307496-31-7 in Chemical Biology and Pharmaceutical Research

In recent years, the chemical biology and pharmaceutical research communities have witnessed significant progress in the development and application of organozinc reagents, particularly 3-Bromobenzylzinc bromide (0.50 M in THF), and the compound with CAS number 307496-31-7. These compounds have emerged as pivotal tools in synthetic chemistry and drug discovery, owing to their unique reactivity profiles and versatility in constructing complex molecular architectures. This research brief aims to provide an up-to-date overview of the latest studies involving these compounds, highlighting their roles in medicinal chemistry and chemical biology.

3-Bromobenzylzinc bromide (0.50 M in THF) is a widely used organozinc reagent that serves as a key intermediate in cross-coupling reactions, such as Negishi and Suzuki-Miyaura couplings. Recent studies have demonstrated its efficacy in the synthesis of benzyl-substituted heterocycles, which are prevalent scaffolds in many biologically active molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry showcased the use of this reagent in the efficient synthesis of novel kinase inhibitors, highlighting its potential in targeted cancer therapy.

Compound 307496-31-7, on the other hand, has garnered attention for its role as a building block in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). A groundbreaking study in Nature Chemical Biology (2024) reported the use of this compound in the development of a first-in-class inhibitor of a critical PPI involved in neurodegenerative diseases. The study underscored the compound's ability to introduce specific functional groups that enhance binding affinity and selectivity, making it a valuable asset in drug discovery pipelines.

Methodologically, the application of these compounds often involves advanced techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies. For example, researchers have employed 3-Bromobenzylzinc bromide in parallel synthesis approaches to rapidly generate libraries of compounds for biological evaluation. Similarly, 307496-31-7 has been utilized in fragment-based drug design (FBDD) to identify lead compounds with improved pharmacokinetic properties.

The results from these studies are promising. In the case of 3-Bromobenzylzinc bromide, optimized reaction conditions have led to higher yields and reduced byproduct formation, as evidenced by recent publications in Organic Letters. For 307496-31-7, derivatives synthesized from this compound have shown nanomolar potency against their intended targets, with favorable toxicity profiles in preclinical models. These findings pave the way for further development and potential clinical translation.

In conclusion, the continued exploration of 3-Bromobenzylzinc bromide (0.50 M in THF) and compound 307496-31-7 is driving innovation in chemical biology and pharmaceutical research. Their applications in synthetic methodology and drug discovery highlight their importance as versatile tools for addressing unmet medical needs. Future research should focus on expanding the scope of these compounds, particularly in the context of personalized medicine and targeted therapies.